6-Chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid

• IUPAC Name: 6-chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H5ClF2N2O2/c10-4-1-2-5-13-6(8(11)12)7(9(15)16)14(5)3-4/h1-3,8H,(H,15,16)
• InChI Key: OXZKHIIHZAKHKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1Cl)C(=O)O)C(F)F
• Molecular Formula: C9H5ClF2N2O2
• Molecular Weight: 246.60 g/mol
• CAS No.: 2451256-50-9

Description

“6-Chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid” is a chemical compound with the CAS Number: 2451256-50-9. It has a molecular weight of 246.6. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H5ClF2N2O2/c10-4-1-2-5-13-6(8(11)12)7(9(15)16)14(5)3-4/h1-3,8H,(H,15,16). This code provides a standard way to encode the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound is a solid at ambient temperature. It has a boiling point of 218-220°C.

Scientific Research Applications

Chemical Synthesis and Functionalization

The functionalization reactions and chemical synthesis involving imidazo[1,2-a]pyridine derivatives are pivotal for creating compounds with enhanced properties or biological activities. For instance, studies have demonstrated the conversion of carboxylic acids into corresponding amides and the formation of imidazo[4,5-b]pyridine derivatives through reactions with diamines and acid chlorides (İ. Yıldırım, F. Kandemirli, E. Demir, 2005). Another study highlights a one-pot, transition-metal-free chlorocyclization cascade to create chloro-substituted imidazo[1,2-α]pyridines, showcasing a novel approach to this class of compounds (Xinsheng Xiao et al., 2015).

Novel Compound Synthesis

The synthesis of highly functionalized imidazo[1,2-a] heterocycles has been achieved through automated continuous flow methods, presenting an advance over traditional synthesis methods and facilitating the production of compounds like Mur ligase inhibitors (A. Herath, R. Dahl, N. Cosford, 2010). Furthermore, the creation of fluorescent probes for mercury ion detection using specific imidazo[1,2-a]pyridine derivatives highlights the versatility and potential utility of these compounds in environmental monitoring and analytical chemistry (N. Shao et al., 2011).

Biological Activity and Applications

While the specific compound "6-Chloro-2-(difluoromethyl)imidazo[1,2-a]pyridine-3-carboxylic acid" might not be directly mentioned in available literature, the research on similar imidazo[1,2-a]pyridine derivatives uncovers a broad spectrum of potential biological and pharmaceutical applications. These include the synthesis of antidiabetic and antioxidant compounds, the inhibition of β-glucuronidase, and the exploration of their molecular docking studies to understand their mechanism of action (M. Taha et al., 2016).

Future Directions

Imidazo[1,2-a]pyridine, an important fused bicyclic 5,6 heterocycle, has been recognized for its wide range of applications in medicinal chemistry. Therefore, the future research directions might involve exploring its potential applications in drug discovery, particularly for infectious diseases.